Cas no 55525-27-4 (Tetramethyl 1,1,2,3-Propanetetracarboxylate)

• Product Name: Tetramethyl 1,1,2,3-Propanetetracarboxylate
• CAS No: 55525-27-4
• MF: C₁₁H₁₆O₈
• MW: 276.239944458008
• MDL: MFCD00430039
• CID: 944086
• PubChem ID: 87560853
• Update Time: 2025-11-05

Tetramethyl 1,1,2,3-Propanetetracarboxylate Chemical and Physical Properties

Names and Identifiers

• Tetramethyl 1,1,2,3-Propanetetracarboxylate
• tetramethyl propane-1,1,2,3-tetracarboxylate
• Dimethyl 2,3-Bis(methoxycarbonyl)pentanedioate
• 1,1,2,3-Propanetetracarboxylic Acid Tetramethyl Ester
• STK128395
• AKOS005402347
• 1,1,2,3-TETRAMETHYL PROPANE-1,1,2,3-TETRACARBOXYLATE
• DB-321744
• MFCD00430039
• T2594
• CB03865
• Tetramethyl1,1,2,3-Propanetetracarboxylate
• D92621
• 55525-27-4
• CBMicro_002329
• SMSF0013026
• BIM-0002248.P001
• SCHEMBL10995272
• CS-0331779
• DTXSID60387223

• MDL： MFCD00430039
• Inchi： 1S/C11H16O8/c1-16-7(12)5-6(9(13)17-2)8(10(14)18-3)11(15)19-4/h6,8H,5H2,1-4H3
• InChI Key： GDCMVQHUKVXNPY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)OC)C(C(=O)OC)C(=O)OC)=O

Computed Properties

• Exact Mass: 276.08500
• Monoisotopic Mass: 276.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 150°C/3mmHg(lit.)
• Flash Point: 143.4±26.5 °C
• Refractive Index: 1.4460 to 1.4500
• PSA: 105.20000
• LogP: -0.69910
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tetramethyl 1,1,2,3-Propanetetracarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tetramethyl 1,1,2,3-Propanetetracarboxylate

Comprehensive Overview of Tetramethyl 1,1,2,3-Propanetetracarboxylate (CAS No. 55525-27-4): Properties, Applications, and Industry Insights

Tetramethyl 1,1,2,3-Propanetetracarboxylate (CAS No. 55525-27-4) is a versatile organic ester compound widely recognized for its multifunctional applications in chemical synthesis, material science, and specialty formulations. With the growing demand for sustainable and high-performance chemicals, this compound has garnered significant attention due to its unique molecular structure and reactivity. Its tetracarboxylate backbone makes it a valuable intermediate in the production of polymers, coatings, and adhesives, aligning with the global shift toward eco-friendly industrial solutions.

The compound’s chemical properties, including its solubility in organic solvents and stability under moderate temperatures, make it ideal for cross-linking reactions and polycondensation processes. Researchers and manufacturers frequently explore its role in biodegradable materials, a trending topic driven by environmental regulations and consumer demand for greener alternatives. For instance, its derivatives are investigated for use in bio-based plastics, a sector projected to grow exponentially in the next decade.

In the pharmaceutical and agrochemical industries, Tetramethyl 1,1,2,3-Propanetetracarboxylate serves as a key synthon for constructing complex molecules. Its ability to act as a multifunctional building block enables the development of active ingredients with enhanced efficacy. This aligns with the increasing focus on precision chemistry and molecular design, topics frequently searched in academic and industrial databases.

From a commercial perspective, the compound’s supply chain and pricing trends are closely monitored, especially amid fluctuations in raw material costs and logistics challenges. Analysts highlight its niche market potential, particularly in regions with robust chemical manufacturing infrastructure. FAQs such as “Where to buy Tetramethyl 1,1,2,3-Propanetetracarboxylate?” or “How to optimize its synthesis?” reflect user interest in accessibility and process efficiency.

Innovations in catalytic systems and green chemistry have further elevated the relevance of this compound. Recent studies explore its use in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are hot topics in materials science. These applications leverage its ester groups for constructing porous materials with high surface areas, useful in gas storage and catalysis.

Quality control and analytical methods for CAS No. 55525-27-4 are critical for ensuring consistency in industrial applications. Techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity and structural integrity. Such details are frequently searched by quality assurance professionals and R&D teams.

In summary, Tetramethyl 1,1,2,3-Propanetetracarboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries—from sustainable materials to advanced synthesis—positions it as a compound of enduring value. As research continues to uncover new applications, its market relevance is expected to rise, driven by technological advancements and environmental imperatives.